Cas no 1000342-39-1 (3,6-Dibromo-5-methyl (1H)indazole)

3,6-Dibromo-5-methyl (1H)indazole structure

1000342-39-1 structure

Product Name:3,6-Dibromo-5-methyl (1H)indazole

CAS No:1000342-39-1

MF:C₈H₆Br₂N₂

MW:289.954639911652

CID:840506

PubChem ID:24729394

Update Time:2025-04-19

3,6-Dibromo-5-methyl (1H)indazole Chemical and Physical Properties

Names and Identifiers

- 3,6-Dibromo-5-methyl-1H-indazole
- 3,6-Dibromo-5-methyl (1H)indazole
- 3,6-dibromo-5-methyl-2H-indazole
- DB-204000
- 1000342-39-1
- DTXSID00646740
- AKOS022173003
- 3,6-Dibromo-5-methyl(1h)indazole
- Inchi： 1S/C8H6Br2N2/c1-4-2-5-7(3-6(4)9)11-12-8(5)10/h2-3H,1H3,(H,11,12)
- InChI Key： WQBPPIHTEAQRJE-UHFFFAOYSA-N
- SMILES： BrC1=CC2C(=C(NN=2)Br)C=C1C

Computed Properties

Exact Mass: 289.88772g/mol
Monoisotopic Mass: 287.88977g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 28.7Å²

3,6-Dibromo-5-methyl (1H)indazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM150487-1g	3,6-dibromo-5-methyl-1H-indazole	1000342-39-1	95%	1g	$720	2021-08-05
Chemenu	CM150487-1g	3,6-dibromo-5-methyl-1H-indazole	1000342-39-1	95%	1g	$623	2023-02-19
Alichem	A269002460-1g	3,6-Dibromo-5-methyl-1H-indazole	1000342-39-1	95%	1g	$644.80	2023-09-04
TRC	D450213-1mg	3,6-Dibromo-5-methyl (1H)indazole	1000342-39-1		1mg	$ 50.00	2022-06-05
TRC	D450213-2mg	3,6-Dibromo-5-methyl (1H)indazole	1000342-39-1		2mg	$ 65.00	2022-06-05
TRC	D450213-10mg	3,6-Dibromo-5-methyl (1H)indazole	1000342-39-1		10mg	$ 135.00	2022-06-05

3,6-Dibromo-5-methyl (1H)indazole Related Literature

1. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
2. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
3. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
4. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
5. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

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